Cas no 2411201-65-3 (N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide)

• Product Name: N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide
• CAS No: 2411201-65-3
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• CID: 6100536
• PubChem ID: 154880158
• Update Time: 2025-06-13

N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide
• 2411201-65-3
• Z3687601576
• EN300-7560653

• Inchi： 1S/C13H14ClNO3/c14-9-4-1-3-8-10(5-2-6-17-12(8)9)15-13(16)11-7-18-11/h1,3-4,10-11H,2,5-7H2,(H,15,16)
• InChI Key： FAPVFIMLMPQKFK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OCCCC2NC(C1CO1)=O

Computed Properties

• Exact Mass: 267.0662210g/mol
• Monoisotopic Mass: 267.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.9Ų

Additional information on N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide

Comprehensive Overview of N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide (CAS No. 2411201-65-3)

The compound N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide (CAS No. 2411201-65-3) is a specialized organic molecule with a unique structural framework. Its chemical structure combines a benzoxepin core with an oxirane (epoxide) functional group, making it a subject of interest in pharmaceutical and materials science research. The presence of the chloro substituent at the 9-position and the carboxamide linkage further enhances its potential reactivity and applications.

In recent years, researchers have focused on epoxide-containing compounds due to their versatility in synthetic chemistry. The oxirane ring in N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide is particularly noteworthy, as it can participate in ring-opening reactions, enabling the formation of more complex molecules. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, which aim to reduce waste and improve efficiency.

The benzoxepin moiety in this compound is another critical feature, as it is a privileged scaffold in medicinal chemistry. Compounds containing this structure often exhibit bioactivity, making them candidates for drug discovery. For instance, N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide could be explored for its potential interactions with biological targets, such as enzymes or receptors. This aligns with the current trend of targeted therapy and precision medicine, where researchers seek highly specific molecules to minimize side effects.

From a synthetic perspective, the compound's CAS No. 2411201-65-3 serves as a unique identifier, ensuring accurate referencing in academic and industrial settings. Its molecular formula and weight, along with other physicochemical properties, are essential for researchers working on structure-activity relationships (SAR) or computational chemistry models. The rise of AI-driven drug design has further increased the importance of such detailed chemical data, as machine learning algorithms rely on precise inputs to predict bioactivity.

Another area of interest is the compound's potential role in polymer chemistry. The oxirane group can act as a cross-linking agent, contributing to the development of advanced materials with tailored properties. This application is particularly relevant in the context of smart materials and biodegradable polymers, which are gaining traction due to environmental concerns. Researchers are actively investigating how such compounds can be incorporated into sustainable material solutions.

Safety and handling of N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed. This includes the use of personal protective equipment (PPE) and proper ventilation, especially when working with fine powders or solutions. The compound's stability under various conditions (e.g., temperature, pH) is another topic of interest for industrial-scale applications.

In summary, N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide (CAS No. 2411201-65-3) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structure and reactivity make it a valuable subject for ongoing research, particularly in fields emphasizing sustainability, targeted drug development, and advanced material design. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in modern chemistry.